Cas no 476367-09-6 (N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide
• CAS No: 476367-09-6
• MF: C₂₁H₁₅BrN₂O₃S
• MW: 455.324403047562
• CID: 6051416
• PubChem ID: 3523205
• Update Time: 2025-06-08

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide
• Benzamide, N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methyl-2-thienyl]-4-bromo-
• AKOS024580079
• F0526-2115
• 476367-09-6
• N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl)-4-bromobenzamide
• N-{5-[(2H-1,3-benzodioxol-5-yl)methyl]-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide
• N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl]-4-bromobenzamide
• AB00668011-01

• Inchi： 1S/C21H15BrN2O3S/c1-12-16(10-23)21(24-20(25)14-3-5-15(22)6-4-14)28-19(12)9-13-2-7-17-18(8-13)27-11-26-17/h2-8H,9,11H2,1H3,(H,24,25)
• InChI Key： TZNYUFPNWHEDFY-UHFFFAOYSA-N
• SMILES： C(NC1SC(CC2=CC=C3OCOC3=C2)=C(C)C=1C#N)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 453.99868g/mol
• Monoisotopic Mass: 453.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 531.8±50.0 °C(Predicted)
• pka: 11.72±0.70(Predicted)

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide

Recent Advances in the Study of N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide (CAS: 476367-09-6)

The compound N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide (CAS: 476367-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammation and cancer. The presence of the benzodioxole and thiophene moieties in its structure suggests a high affinity for binding to certain protein targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the key breakthroughs in the study of this compound is its demonstrated efficacy in preclinical models of inflammatory diseases. In vitro and in vivo experiments have shown that it can significantly inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting specific signaling pathways. These findings have sparked interest in its potential application as an anti-inflammatory agent, with ongoing studies exploring its safety and efficacy in more complex biological systems.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's anticancer potential. Preliminary data indicate that it can induce apoptosis in certain cancer cell lines, possibly through the modulation of oxidative stress and DNA damage responses. The bromobenzamide group in its structure is believed to play a critical role in these effects, although further mechanistic studies are needed to fully understand its mode of action.

The synthesis of N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are expected to facilitate larger-scale production for future clinical trials.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, the latest research on N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-4-bromobenzamide (CAS: 476367-09-6) underscores its versatility and promise as a therapeutic agent. Continued exploration of its biological activities and synthetic improvements will be crucial in advancing its development and eventual application in medicine.